alpha-(Diethoxyphosphorylmethyl)styrene

• CAS No.: 51876-00-7
• Molecular Formula: C13H19O3P
• Molecular Weight: 254.26 g/mol
• IUPAC Name: 3-diethoxyphosphorylprop-1-en-2-ylbenzene
• InChI: InChI=1S/C13H19O3P/c1-4-15-17(14,16-5-2)11-12(3)13-9-7-6-8-10-13/h6-10H,3-5,11H2,1-2H3
• InChI Key: RLKPZAJMZSWRSO-UHFFFAOYSA-N
• Canonical SMILES: CCOP(=O)(CC(=C)C1=CC=CC=C1)OCC

Description

Alpha-(Diethoxyphosphorylmethyl)styrene is a useful research compound. Its molecular formula is C13H19O3P and its molecular weight is 254.26 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

α-(Bromomethyl)styrene was treated with an equimolar ratio of triethylphosphite at reflux for 1 h. After the mixture was cooled to room temperature, the by-product, ethyl bromide, was removed under reduced pressure, and the product α-(diethoxyphosphorylmethyl)styrene was obtained in quantitative yield as a yellowish syrup: 1H NMR (CDCl3) δ 1.20 (6H, t, 2× OCH2CH3, J 7.5 Hz), 3.05 (2H, d, CH2P(O), J 22.5 Hz), 4.00 (4H, m, 2× OCH2CH3), 5.35 (1H, d, olefinic proton, J 6.0 Hz), 5.50 (1H, d, olefinic proton, J 6 Hz), 7.25-7.55 (5H, m, aromatic protons).